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Compound of Interest

Compound Name: Fenmezoditiaz

CAS No.: 2413390-32-4

Cat. No.: B15706764

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fenmezoditiaz is a novel mesoionic insecticide developed by BASF, belonging to the chemical

class of mesoionics as classified by the Insecticide Resistance Action Committee (IRAC) in

group 4E.[1][2] Its chemical formula is C16H12ClN3O2S2, and its IUPAC name is (3R)-3-(2-

chloro-1,3-thiazol-5-yl)-8-methyl-5-oxo-6-phenyl-2,3-dihydro-[2][3]thiazolo[3,2-a]pyrimidin-8-

ium-7-olate.[4] Fenmezoditiaz is a chiral and mesoionic molecule, which presents both

opportunities and challenges in its chemical synthesis.[5] This compound is a systemic

insecticide with a broad spectrum of activity, particularly against piercing-sucking insects.[1][6]

It is being developed for the control of various agricultural pests, including the rice hopper

complex, and has shown no cross-resistance to neonicotinoid-resistant plant hoppers.[1][7]

The mode of action of Fenmezoditiaz is the competitive modulation of nicotinic acetylcholine

receptors (nAChRs) in insects.[1][2] Acetylcholine is a primary excitatory neurotransmitter in the

insect central nervous system.[1] By binding to the nAChR, Fenmezoditiaz blocks the binding
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of acetylcholine, which leads to symptoms ranging from hyperexcitation to lethargy and

paralysis, ultimately causing the death of the insect.[1]

This document provides a detailed overview of the synthesis pathways for Fenmezoditiaz,

experimental protocols for key reactions, and a summary of its mechanism of action.

Synthesis Pathways for Fenmezoditiaz
Two distinct synthetic routes for Fenmezoditiaz (designated as compound 7 in the source

literature) have been described.[3][8] Both pathways involve the construction of the thiazole

and pyrimidine ring systems, followed by the introduction of the necessary functional groups.

This pathway involves an eight-step synthesis to yield Fenmezoditiaz.
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Synthesis Pathway 1

Reagents

Starting Material

Intermediate 1

a

Intermediate 2

b

Intermediate 3

c

Intermediate 4

d

Intermediate 5

e

Intermediate 6

f

Fenmezoditiaz (7)

g, h

a: DMF, dimethyl acetal, chlorobenzene
b: (1) chloroacetone, chlorobenzene, (2) aq. HCl

c: CuSO4, NaNO2, aq. HCl, chlorobenzene
d: Sulfuryl chloride, acetonitrile

e: 2-methylpropane-2-sulfinamide, titanium ethoxide, THF
f: (1) HCOOH-Et3N, RhCl[(R,R)-TsDPEN]Cp*, DMF, (2) HCl, methanol

g: Methyl isothiocyanate, triethylamine, ethanol
h: bis(2,4,6-trichlorophenyl)-2-phenylpropanedioate, toluene

Click to download full resolution via product page

Figure 1. Synthesis Pathway 1 for Fenmezoditiaz.
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Table 1: Summary of Synthesis Pathway 1

Step
Reagents and
Conditions

Yield (%)
Enantiomeric
Excess (%)

a, b, c

(a)

Dimethylformamide

(DMF), dimethyl

acetal,

chlorobenzene; (b) (1)

Chloroacetone,

chlorobenzene, (2)

Aqueous hydrochloric

acid (HCl); (c) Copper

sulfate (CuSO4),

sodium nitrite

(NaNO2), aqueous

HCl, chlorobenzene

80 (four steps) -

d
Sulfuryl chloride,

acetonitrile
80 -

e

2-methylpropane-2-

sulfinamide, titanium

ethoxide,

tetrahydrofuran (THF)

90 -

f

(1) HCOOH-Et3N,

RhCl[(R,R)-

TsDPEN]Cp*, DMF;

(2) HCl, methanol

85 > 97

g, h

(g) Methyl

isothiocyanate,

triethylamine, ethanol;

(h) bis(2,4,6-

trichlorophenyl)-2-

phenylpropanedioate,

toluene

90 95
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An alternative, six-step synthesis of Fenmezoditiaz has also been reported.[3][8]

Alternative Synthesis Pathway 2

Reagents

Starting Material

Intermediate 1

a

Intermediate 2

b

Intermediate 3

c

Intermediate 4

d

Fenmezoditiaz (7)

e, f

a: 2-chloro-N-methoxy-N-methylacetamide, iPrMgCl/LiCl, THF
b: (1) sodium acetate, DMF, (2) HCl/methanol

c: chlorosulfonamide, p-toluenesulfonic acid, toluene
d: HCOOH-Et3N, RhCl[(R,R)-TsDPEN]Cp*], DMF
e: methyl isothiocyanate, triethylamine, ethanol

f: bis(2,4,6-trichlorophenyl)-2-phenylpropanedioate, toluene

Click to download full resolution via product page
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Figure 2. Alternative Synthesis Pathway 2 for Fenmezoditiaz.

Table 2: Summary of Alternative Synthesis Pathway 2

Step
Reagents and
Conditions

Yield (%)
Enantiomeric
Excess (%)

a

2-chloro-N-methoxy-

N-methylacetamide,

iPrMgCl/LiCl,

tetrahydrofuran (THF)

46 -

b

(1) Sodium acetate,

dimethylformamide

(DMF), (2)

Hydrochloric

acid/methanol

35 -

c

Chlorosulfonamide, p-

toluenesulfonic acid,

toluene

31 -

d

HCOOH-Et3N,

RhCl[(R,R)-

TsDPEN]Cp*], DMF

90 > 99

e, f

(e) Methyl

isothiocyanate,

triethylamine, ethanol;

(f) bis(2,4,6-

trichlorophenyl)-2-

phenylpropanedioate,

toluene

quant. 95

Experimental Protocols
The following are generalized protocols for key reaction types involved in the synthesis of

Fenmezoditiaz, based on the provided literature.[3][8] Researchers should adapt these

protocols based on specific laboratory conditions and safety procedures.
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This is a common method for synthesizing thiazole rings.[9]

Objective: To synthesize the thiazole core structure.

Materials:

An α-haloketone (e.g., chloroacetone)

A thioamide

Solvent (e.g., ethanol, chlorobenzene)

Base (optional, e.g., triethylamine)

Procedure:

1. Dissolve the thioamide in the chosen solvent in a round-bottom flask equipped with a

magnetic stirrer and a reflux condenser.

2. Add the α-haloketone to the solution.

3. If a base is required, add it dropwise to the reaction mixture.

4. Heat the mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC).

5. Once the reaction is complete, cool the mixture to room temperature.

6. Remove the solvent under reduced pressure.

7. Purify the crude product by recrystallization or column chromatography.

This protocol is crucial for establishing the chirality of Fenmezoditiaz.

Objective: To perform an enantioselective reduction of a ketone to a chiral alcohol.

Materials:

Ketone intermediate
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Chiral catalyst (e.g., RhCl[(R,R)-TsDPEN]Cp*)

Reducing agent (e.g., formic acid/triethylamine mixture)

Solvent (e.g., DMF)

Procedure:

1. In an inert atmosphere (e.g., under nitrogen or argon), dissolve the ketone intermediate

and the chiral catalyst in the solvent in a suitable reaction vessel.

2. Add the reducing agent to the mixture.

3. Stir the reaction at the appropriate temperature and monitor its progress by TLC or HPLC.

4. Upon completion, quench the reaction by adding an appropriate aqueous solution (e.g.,

saturated ammonium chloride).

5. Extract the product with an organic solvent (e.g., ethyl acetate).

6. Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate),

filter, and concentrate under reduced pressure.

7. Purify the product by column chromatography.

8. Determine the enantiomeric excess using chiral HPLC.

Mechanism of Action: nAChR Modulation
Fenmezoditiaz acts as a competitive modulator of nicotinic acetylcholine receptors (nAChRs)

in insects.[1] The following diagram illustrates this mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis of
Fenmezoditiaz]. BenchChem, [2026]. [Online PDF]. Available at:
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the-synthesis-of-fenmezoditiaz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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